Cas no 1578246-09-9 (8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine)

• Product Name: 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine
• CAS No: 1578246-09-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 4827460
• Update Time: 2025-10-05

8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine
• 8-cyclopropyl-2-methylsulfonylpyrido[3,4-d]pyrimidine

• Inchi： 1S/C11H11N3O2S/c1-17(15,16)11-13-6-8-4-5-12-9(7-2-3-7)10(8)14-11/h4-7H,2-3H2,1H3
• InChI Key： HQTJGNCXSBTNDW-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C2C=CN=C(C2=N1)C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2

Additional information on 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine

8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1578246-09-9, known as 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural features and potential biological activities. The cyclopropyl group attached at the 8th position and the methylsulfonyl substituent at the 2nd position contribute to its distinctive properties, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have highlighted the importance of pyrido[3,4-d]pyrimidine derivatives in medicinal chemistry. These compounds are being investigated for their potential as kinase inhibitors, which are crucial in the development of anti-cancer therapies. The cyclopropyl group in this compound is particularly notable as it introduces steric hindrance and enhances the molecule's ability to bind to target proteins with high specificity. Additionally, the methylsulfonyl group contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacological studies.

The synthesis of 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine involves a multi-step process that combines principles from heterocyclic chemistry and substitution reactions. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic coupling reactions, to optimize the production of this compound. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

In terms of biological activity, this compound has shown remarkable selectivity towards certain kinases, which are enzymes that play a critical role in cell signaling pathways. By inhibiting these kinases, the compound has demonstrated potential in targeting cancer cells while sparing normal cells, thereby reducing off-target effects. Recent in vitro studies have confirmed its efficacy in inhibiting key oncogenic pathways, suggesting its potential as a lead molecule for anti-cancer drug development.

Moreover, the methylsulfonyl group in this compound has been found to enhance its stability under physiological conditions, which is a critical factor for drug delivery systems. This feature makes it an attractive candidate for formulation into various dosage forms, including tablets and injections. Ongoing research is focused on optimizing its pharmacokinetic properties to ensure maximum efficacy and minimal toxicity.

The structural uniqueness of 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine also makes it a valuable tool for studying protein-ligand interactions. Advanced techniques such as X-ray crystallography and molecular docking have been employed to elucidate its binding modes with target proteins. These insights are invaluable for designing more potent and selective analogs in the future.

In conclusion, 8-Cyclopropyl-2-(methylsulfonyl)pyrido[3,4-d]pyrimidine (CAS No. 1578246-09-9) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense potential in addressing unmet medical needs and improving patient outcomes.